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Compound of Interest

Compound Name: Oncrasin 1

Cat. No.: B1677298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Oncrasin-1 is a cell-permeable indolecarboxaldehyde compound that acts as a potent anti-

cancer agent, particularly in cells with K-Ras mutations.[1] Its mechanism involves the inhibition

of RNA polymerase II phosphorylation, leading to the suppression of RNA processing and the

induction of apoptosis.[1][2][3] Accurate and consistent preparation of Oncrasin-1 stock

solutions is critical for obtaining reproducible results in experimental settings. This document

provides a detailed protocol for the preparation, storage, and handling of Oncrasin-1 stock

solutions for use in cancer research and drug development.

Chemical and Physical Properties
A summary of the key properties of Oncrasin-1 is presented below. For batch-specific

molecular weight, always refer to the Certificate of Analysis (CoA) provided by the supplier.
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Property Value Source

IUPAC Name

1-[(4-

chlorophenyl)methyl]indole-3-

carbaldehyde

[4]

Molecular Formula C₁₆H₁₂ClNO [4]

Molecular Weight 269.73 g/mol [1][4]

CAS Number 75629-57-1 [4]

Appearance Solid powder N/A

Purity ≥98% (HPLC)

Solubility

Soluble to 100 mM in

DMSOSoluble to 25 mM in

ethanol

[5]

Mechanism of Action: K-Ras Synthetic Lethality
Oncrasin-1 exhibits synthetic lethality in cancer cells harboring K-Ras mutations.[2][6] In these

cells, Oncrasin-1 induces the abnormal aggregation of Protein Kinase C iota (PKCι) with

splicing factors in the nucleus. This event disrupts the interaction between PKCι and the

CDK9/Cyclin T1 complex, which is crucial for transcriptional elongation.[5] The ultimate result is

a dramatic suppression of the phosphorylation of the C-terminal domain (CTD) of RNA

polymerase II, leading to an interruption of RNA processing, cell cycle arrest, and apoptosis.[1]

[2][3]
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Caption: Oncrasin-1 signaling pathway in K-Ras mutant cells.
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Experimental Protocols
Oncrasin-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol (200 proof)

Microcentrifuge tubes (sterile, amber or covered in foil)

Pipettes and sterile filter tips

Analytical balance

Vortex mixer

Ultrasonic bath (optional, for DMSO)

The overall process involves weighing the compound, dissolving it in the appropriate solvent,

ensuring complete dissolution, and aliquoting for storage to prevent degradation from repeated

freeze-thaw cycles.[1]

Start 1. Weigh
Oncrasin-1 Powder

2. Add Solvent
(e.g., DMSO)

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Light-Protected Tubes

5. Store at
-20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing Oncrasin-1 stock solutions.

This protocol is for preparing a high-concentration stock solution, suitable for most in vitro

applications.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Oncrasin-1

using the formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) ×

Molecular Weight ( g/mol ) / 1000
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Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × 269.73 g/mol / 1000 =

2.6973 mg

Weighing: Carefully weigh out the calculated amount of Oncrasin-1 powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Dissolving: Add the calculated volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[7] The solution

should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (e.g., amber) microcentrifuge tubes. This prevents contamination and

degradation from multiple freeze-thaw cycles.[1]

This protocol provides an alternative for experiments where DMSO may be undesirable. Note

the lower maximum solubility in ethanol.[5]

Calculation: The calculation is identical to the DMSO protocol. For 1 mL of 10 mM stock, you

will need 2.6973 mg of Oncrasin-1.

Weighing: Weigh the calculated amount of Oncrasin-1 powder and place it into a sterile

microcentrifuge tube.

Dissolving: Add the desired volume of anhydrous ethanol (e.g., 1 mL).

Mixing: Close the tube tightly and vortex vigorously for several minutes. Ensure the solution

is clear and all solute has dissolved.

Aliquoting and Storage: Aliquot the solution into smaller volumes in sterile, light-protected

tubes for storage.

Storage and Stability
Proper storage is essential to maintain the activity of Oncrasin-1. Follow the guidelines below

for both the solid compound and prepared stock solutions.
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Form
Storage
Temperature

Stability Period Notes

Solid Powder +4°C 2 years
Store protected from

light.

-20°C 3 years
For longer-term

storage.

Stock Solution -20°C Up to 3 months

Aliquot to avoid

freeze-thaw cycles.

Solutions may be

stable for up to 1 year

according to some

suppliers.[1]

-80°C Up to 2 years

Recommended for

long-term storage of

stock solutions.[1]

Note: It is recommended to prepare fresh solutions and use them on the same day if possible.

[5] Before use, equilibrate the frozen aliquot to room temperature and ensure no precipitate has

formed.[5]

Safety Precautions
Oncrasin-1 is a bioactive compound. Standard laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, when handling the powder and solutions. Work in a well-ventilated area or a chemical

fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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